meso-tetrakis(1-benzylpyridinium-4-yl)porphyrin
meso-tetrakis(1-benzylpyridinium-4-yl)porphyrin
Brand Name:
Vulcanchem
CAS No.:
145763-36-6
VCID:
VC0115317
InChI:
InChI=1S/C68H53N8/c1-5-13-49(14-6-1)45-73-37-29-53(30-38-73)65-57-21-23-59(69-57)66(54-31-39-74(40-32-54)46-50-15-7-2-8-16-50)61-25-27-63(71-61)68(56-35-43-76(44-36-56)48-52-19-11-4-12-20-52)64-28-26-62(72-64)67(60-24-22-58(65)70-60)55-33-41-75(42-34-55)47-51-17-9-3-10-18-51/h1-44H,45-48H2,(H,69,70,71,72)/q+3/p+1
SMILES:
C1=CC=C(C=C1)C[N+]2=CC=C(C=C2)C3=C4C=CC(=C(C5=NC(=C(C6=CC=C(N6)C(=C7C=CC3=N7)C8=CC=[N+](C=C8)CC9=CC=CC=C9)C1=CC=[N+](C=C1)CC1=CC=CC=C1)C=C5)C1=CC=[N+](C=C1)CC1=CC=CC=C1)N4
Molecular Formula:
C68H54N8+4
Molecular Weight:
983.2 g/mol
meso-tetrakis(1-benzylpyridinium-4-yl)porphyrin
CAS No.: 145763-36-6
Main Products
VCID: VC0115317
Molecular Formula: C68H54N8+4
Molecular Weight: 983.2 g/mol
CAS No. | 145763-36-6 |
---|---|
Product Name | meso-tetrakis(1-benzylpyridinium-4-yl)porphyrin |
Molecular Formula | C68H54N8+4 |
Molecular Weight | 983.2 g/mol |
IUPAC Name | 5,10,15,20-tetrakis(1-benzylpyridin-1-ium-4-yl)-21,23-dihydroporphyrin |
Standard InChI | InChI=1S/C68H53N8/c1-5-13-49(14-6-1)45-73-37-29-53(30-38-73)65-57-21-23-59(69-57)66(54-31-39-74(40-32-54)46-50-15-7-2-8-16-50)61-25-27-63(71-61)68(56-35-43-76(44-36-56)48-52-19-11-4-12-20-52)64-28-26-62(72-64)67(60-24-22-58(65)70-60)55-33-41-75(42-34-55)47-51-17-9-3-10-18-51/h1-44H,45-48H2,(H,69,70,71,72)/q+3/p+1 |
Standard InChIKey | LYCJIWBODJJPNG-UHFFFAOYSA-O |
SMILES | C1=CC=C(C=C1)C[N+]2=CC=C(C=C2)C3=C4C=CC(=C(C5=NC(=C(C6=CC=C(N6)C(=C7C=CC3=N7)C8=CC=[N+](C=C8)CC9=CC=CC=C9)C1=CC=[N+](C=C1)CC1=CC=CC=C1)C=C5)C1=CC=[N+](C=C1)CC1=CC=CC=C1)N4 |
Canonical SMILES | C1=CC=C(C=C1)C[N+]2=CC=C(C=C2)C3=C4C=CC(=C(C5=NC(=C(C6=CC=C(N6)C(=C7C=CC3=N7)C8=CC=[N+](C=C8)CC9=CC=CC=C9)C1=CC=[N+](C=C1)CC1=CC=CC=C1)C=C5)C1=CC=[N+](C=C1)CC1=CC=CC=C1)N4 |
Synonyms | meso-tetrakis(1-benzylpyridinium-4-yl)porphyrin TBzPyP |
PubChem Compound | 16131348 |
Last Modified | Nov 11 2021 |
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